Cas no 79524-99-5 (5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione)

• Product name: 5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
• CAS No: 79524-99-5
• MF: C₁₄H₁₇NO₄S
• MW: 295.35408
• CID: 1800494
• PubChem ID: 3061681

5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
• 5-[(3,4-diethoxyphenyl)methyl]-1,3-thiazolidine-2,4-dione
• DTXSID001000564
• IWDNIIVQLPLASA-UHFFFAOYSA-N
• 2,4-Thiazolidinedione, 5-((3,4-diethoxyphenyl)methyl)-
• 79524-99-5
• 5-(3,4-diethoxybenzyl)thiazolidine-2,4-dione
• BRN 5565232
• 5-((3,4-Diethoxyphenyl)methyl)-2,4-thiazolidinedione
• SCHEMBL11163083
• 5-[(3,4-Diethoxyphenyl)methyl]-4-hydroxy-1,3-thiazol-2(5H)-one

• Inchi： InChI=1S/C14H17NO4S/c1-3-18-10-6-5-9(7-11(10)19-4-2)8-12-13(16)15-14(17)20-12/h5-7,12H,3-4,8H2,1-2H3,(H,15,16,17)
• InChI Key： IWDNIIVQLPLASA-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)CC2C(=O)NC(=O)S2)OCC

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.9Ų